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Compound of Interest

Compound Name: 18:1 Biotinyl PE

Cat. No.: B6595663 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Phosphatidylethanolamine (PE) is a key phospholipid component of cell membranes, playing a

crucial role in various cellular processes, including membrane fusion, cell division, and as a

precursor for other lipids. The quantification of specific PE species, such as 18:1 PE (1,2-

dioleoyl-sn-glycero-3-phosphoethanolamine), is of significant interest in biomedical research to

understand its role in health and disease. This application note describes a sensitive and

specific competitive enzyme-linked immunosorbent assay (ELISA) for the quantification of 18:1

PE in biological samples. The assay utilizes 18:1 Biotinyl PE as a tracer, which competes with

the 18:1 PE in the sample for binding to a limited amount of anti-PE antibody coated on a

microplate. The subsequent detection with streptavidin-horseradish peroxidase (HRP) provides

a colorimetric signal that is inversely proportional to the amount of 18:1 PE in the sample.

Assay Principle
The competitive ELISA for 18:1 PE is based on the competition between the free 18:1 PE in the

sample and a fixed amount of biotin-labeled 18:1 PE (18:1 Biotinyl PE) for binding to a limited

number of binding sites of an anti-PE antibody immobilized on a 96-well microplate.[1][2][3]

After an incubation period, the unbound components are washed away. The amount of

biotinylated 18:1 PE bound to the antibody is then detected by the addition of streptavidin-HRP,
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which binds to the biotin moiety.[4] Following another wash step, a substrate solution (TMB) is

added, which is converted by the HRP enzyme into a colored product. The reaction is stopped,

and the absorbance is measured at 450 nm. The intensity of the color is inversely proportional

to the concentration of 18:1 PE in the sample. A standard curve is generated using known

concentrations of 18:1 PE, from which the concentration of 18:1 PE in the unknown samples

can be determined.

Materials and Reagents
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Reagent Supplier Catalog Number

18:1 Biotinyl PE (1,2-dioleoyl-

sn-glycero-3-

phosphoethanolamine-N-

(biotinyl))

Avanti Polar Lipids 870282

18:1 PE (1,2-dioleoyl-sn-

glycero-3-

phosphoethanolamine)

Avanti Polar Lipids 850725

Anti-PE Monoclonal Antibody (Example) Abcam abXXXXX

Goat Anti-Mouse IgG (H+L)

Pre-adsorbed

(Example) Thermo Fisher

Scientific
31160

Streptavidin-HRP
(Example) Thermo Fisher

Scientific
21130

96-well ELISA plates, high-

binding
(Example) Corning 3590

TMB Substrate Solution
(Example) Thermo Fisher

Scientific
34021

Stop Solution (e.g., 1N H₂SO₄)
(Example) Thermo Fisher

Scientific
N600

Phosphate-Buffered Saline

(PBS), pH 7.4
(Example) Gibco 10010023

Tween-20 (Example) Sigma-Aldrich P9416

Bovine Serum Albumin (BSA),

fatty acid-free
(Example) Sigma-Aldrich A7030

Chloroform (Example) Sigma-Aldrich C2432

Ethanol, 200 proof (Example) Sigma-Aldrich E7023

Experimental Protocols
A. Preparation of Reagents
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Coating Buffer (1X PBS, pH 7.4): Prepare 1X PBS from a 10X stock solution with sterile,

deionized water.

Wash Buffer (PBST): 1X PBS containing 0.05% Tween-20.

Blocking Buffer: 1% BSA (fatty acid-free) in 1X PBS.

Assay Buffer: 0.1% BSA (fatty acid-free) in 1X PBS.

18:1 PE Standard Stock Solution (1 mg/mL): Dissolve 1 mg of 18:1 PE in 1 mL of chloroform.

Store at -20°C.

18:1 Biotinyl PE Working Solution: The optimal concentration should be determined

empirically, but a starting concentration of 1 µg/mL in Assay Buffer is recommended.[5][6]

Anti-PE Antibody Working Solution: Dilute the anti-PE antibody in Coating Buffer to a final

concentration of 2 µg/mL. The optimal concentration should be determined by titration.

Streptavidin-HRP Working Solution: Dilute Streptavidin-HRP in Assay Buffer according to the

manufacturer's instructions.

B. Sample Preparation
Serum and Plasma: Collect blood and process to obtain serum or plasma.[4][7] Lipids should

be extracted using a suitable organic solvent method, such as the Folch or Bligh-Dyer

method. The extracted lipid phase should be dried down under nitrogen and reconstituted in

a solvent compatible with the assay, such as ethanol, and then diluted in Assay Buffer.

Cell and Tissue Lysates: Homogenize cells or tissues and extract total lipids. The lipid extract

should be dried and reconstituted as described for serum and plasma.

C. Assay Procedure
Antibody Coating: Add 100 µL of the anti-PE antibody working solution to each well of a 96-

well microplate. Incubate overnight at 4°C.

Washing: Discard the coating solution and wash the plate three times with 200 µL of Wash

Buffer per well.
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Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 2 hours at room

temperature.

Washing: Discard the blocking solution and wash the plate three times with 200 µL of Wash

Buffer per well.

Competition Reaction:

Prepare a serial dilution of the 18:1 PE standard in Assay Buffer. A typical concentration

range would be from 0.1 to 1000 ng/mL.

Add 50 µL of the 18:1 PE standards or prepared samples to the appropriate wells.

Immediately add 50 µL of the 18:1 Biotinyl PE working solution to all wells (except for the

blank).

Incubate for 2 hours at room temperature with gentle shaking.

Washing: Discard the solution and wash the plate five times with 200 µL of Wash Buffer per

well.

Streptavidin-HRP Incubation: Add 100 µL of the diluted Streptavidin-HRP conjugate to each

well. Incubate for 1 hour at room temperature.

Washing: Discard the solution and wash the plate five times with 200 µL of Wash Buffer per

well.

Substrate Development: Add 100 µL of TMB Substrate Solution to each well. Incubate in the

dark at room temperature for 15-30 minutes, or until a clear blue color develops in the zero

standard wells.

Stopping the Reaction: Add 50 µL of Stop Solution to each well. The color will change from

blue to yellow.

Absorbance Measurement: Read the absorbance of each well at 450 nm using a microplate

reader within 15 minutes of adding the Stop Solution.
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Data Presentation
The concentration of 18:1 PE in the samples is determined by constructing a standard curve.

The average absorbance of the blank wells is subtracted from the average absorbance of all

other wells. The percent binding (%B/B₀) is calculated for each standard and sample using the

following formula:

%B/B₀ = [(Absorbance of standard or sample - Absorbance of blank) / (Absorbance of zero

standard - Absorbance of blank)] x 100

A standard curve is then plotted with the %B/B₀ on the y-axis and the corresponding

concentration of the 18:1 PE standard on the x-axis (log scale). The concentration of 18:1 PE in

the unknown samples can be interpolated from this curve.

Example Standard Curve Data
18:1 PE (ng/mL)

Absorbance (450
nm)

Corrected
Absorbance

% B/B₀

0 (B₀) 1.850 1.800 100.0

0.1 1.750 1.700 94.4

1 1.500 1.450 80.6

10 0.900 0.850 47.2

100 0.350 0.300 16.7

1000 0.100 0.050 2.8

Blank 0.050 - -

Assay Performance Characteristics
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Parameter Value

Detection Range 1 - 100 ng/mL

Sensitivity (LOD) ~0.5 ng/mL

IC₅₀ ~12 ng/mL

Intra-assay CV% < 10%

Inter-assay CV% < 15%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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